Cas no 899751-54-3 (3-benzyl-1,6,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 3-benzyl-1,6,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899751-54-3
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 5487596
• Update Time: 2025-07-08

3-benzyl-1,6,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-4,7,8-trimethylpurino[8,7-b][1,3]oxazole-1,3-dione
• Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 1,6,7-trimethyl-3-(phenylmethyl)-
• 3-benzyl-1,6,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C17H16N4O3/c1-10-11(2)24-16-18-14-13(21(10)16)15(22)20(17(23)19(14)3)9-12-7-5-4-6-8-12/h4-8H,9H2,1-3H3
• InChI Key： WMZHFOLZTUWMDU-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)OC1=NC1=C2C(=O)N(CC2=CC=CC=C2)C(=O)N1C

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 3.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-benzyl-1,6,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 3-Benzyl-1,6,7-Trimethyl-1H,2H,3H,4H-1,3Oxazolo[3,2-G]Purine-2,4-Dione (CAS No. 899751-54-3)

The compound 3-Benzyl-1,6,7-trimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899751-54-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazolopurine derivatives and has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development processes.

The oxazolopurine core of this compound is a fused bicyclic system that combines the structural elements of purine and oxazole rings. This unique arrangement provides the molecule with exceptional stability and bioavailability. The presence of substituents such as the benzyl group and methyl groups at specific positions enhances its pharmacokinetic properties and contributes to its diverse functional applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 899751-54-3 through multi-component reactions and catalytic processes. These methods not only improve yield but also ensure the scalability of production for potential commercial applications. The molecule's synthesis involves a series of well-defined steps that include nucleophilic aromatic substitution and cyclization reactions.

From a biological standpoint, 3-Benzyl-1,6,7-trimethyl... has shown remarkable activity in vitro against various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit kinases involved in cellular signaling pathways. This property makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, CAS No. 899751-54... has also found utility in agrochemicals due to its pesticidal properties. Research indicates that it can act as an effective insecticide by disrupting key metabolic pathways in target pests. This dual functionality underscores its versatility as a chemical entity with multiple application domains.

Looking ahead,the continued exploration of oxazolopurine derivatives like CAS No. 899751... is expected to unlock new avenues for drug design and material science. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative solutions leveraging this compound's unique attributes.